Cas no 2171556-39-9 (4-(2,5-dihydro-1H-pyrrol-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(2,5-dihydro-1H-pyrrol-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171556-39-9
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 6289351
• PubChem ID: 165516971
• Update Time: 2025-05-22

4-(2,5-dihydro-1H-pyrrol-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dihydro-1H-pyrrol-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 4-(2,5-dihydro-1H-pyrrol-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• 2171556-39-9
• EN300-1502598

• Inchi： 1S/C23H22N2O5/c26-21(27)13-20(22(28)25-11-5-6-12-25)24-23(29)30-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-10,19-20H,11-14H2,(H,24,29)(H,26,27)
• InChI Key： VNIIZCDROUESJP-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N1CC=CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2,5-dihydro-1H-pyrrol-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Comprehensive Analysis of 4-(2,5-dihydro-1H-pyrrol-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171556-39-9)

The compound 4-(2,5-dihydro-1H-pyrrol-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171556-39-9) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dihydro-1H-pyrrole moiety, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation technologies.

One of the key features of 4-(2,5-dihydro-1H-pyrrol-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary amine protection, enabling the stepwise construction of complex peptides. This compound’s ability to incorporate a pyrrole ring further expands its utility in designing peptide-based therapeutics, a rapidly growing field driven by demand for targeted treatments in oncology and immunology.

In recent years, the rise of precision medicine and personalized therapies has heightened interest in compounds like CAS No. 2171556-39-9. Its structural versatility allows for modifications that enhance drug delivery and bioavailability, addressing common challenges in pharmaceutical development. Additionally, its application in bioconjugation—linking biomolecules to drugs or diagnostics—aligns with trends in theranostics (combined therapy and diagnostics), a hot topic in biomedical research.

The synthesis and characterization of 4-(2,5-dihydro-1H-pyrrol-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid require advanced analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure purity and consistency, critical for its use in GMP-compliant manufacturing. As the pharmaceutical industry shifts toward green chemistry, researchers are also exploring eco-friendly synthesis routes for this compound to reduce environmental impact.

Beyond pharmaceuticals, CAS No. 2171556-39-9 has potential applications in material science, particularly in designing smart polymers and biodegradable materials. Its reactive functional groups enable cross-linking and polymerization, making it a candidate for innovative biomaterials. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Frequently asked questions about this compound include its stability under various conditions, solubility profiles, and compatibility with other reagents. These practical considerations are vital for researchers optimizing its use in lab settings. Moreover, its mechanism of action in peptide coupling reactions is a subject of ongoing study, reflecting broader interest in chemical biology and enzymatic processes.

In summary, 4-(2,5-dihydro-1H-pyrrol-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171556-39-9) is a multifaceted compound with expanding relevance in drug development, bioconjugation, and material innovation. Its integration into cutting-edge research highlights the convergence of chemistry, biology, and engineering—a trend shaping the future of science and technology.